Cas no 1781989-24-9 (6-Chlorothieno[3,2-c]pyridine)
6-Chlorothieno[3,2-c]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chlorothieno[3,2-c]pyridine
- AK00786498
- MFCD28643065
- CS-0081029
- SCHEMBL17464091
- SY358210
- DB-129501
- BS-47761
- 1781989-24-9
- D74276
-
- MDL: MFCD28643065
- Inchi: 1S/C7H4ClNS/c8-7-3-6-5(4-9-7)1-2-10-6/h1-4H
- InChI Key: VYIXLCYOYVAIAI-UHFFFAOYSA-N
- SMILES: ClC1=CC2=C(C=N1)C=CS2
Computed Properties
- Exact Mass: 168.9752980g/mol
- Monoisotopic Mass: 168.9752980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: 2.8
6-Chlorothieno[3,2-c]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336497-100mg |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 95%+ | 100mg |
$174 | 2021-08-18 | |
| Chemenu | CM336497-250mg |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 95%+ | 250mg |
$354 | 2021-08-18 | |
| Chemenu | CM336497-1g |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 95%+ | 1g |
$1054 | 2021-08-18 | |
| Chemenu | CM336497-100mg |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM336497-250mg |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM336497-1g |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1107246-1g |
6-chlorothieno[3,2-c]pyridine |
1781989-24-9 | 95% | 1g |
$700 | 2024-07-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ745-1g |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 97% | 1g |
5946.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ745-200mg |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 97% | 200mg |
1486.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ745-50mg |
6-Chlorothieno[3,2-c]pyridine |
1781989-24-9 | 97% | 50mg |
499.0CNY | 2021-07-17 |
6-Chlorothieno[3,2-c]pyridine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 6-Chlorothieno[3,2-c]pyridine
Introduction to 6-Chlorothieno[3,2-c]pyridine (CAS No. 1781989-24-9)
6-Chlorothieno[3,2-c]pyridine, identified by its CAS number 1781989-24-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a chlorine substituent at the sixth position of the thieno[3,2-c]pyridine ring system imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery.
The molecular structure of 6-Chlorothieno[3,2-c]pyridine consists of a thiophene ring fused with a pyridine ring, with a chlorine atom attached to the thiophene ring. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The compound's ability to modulate these interactions has led to its exploration in various therapeutic areas, particularly in oncology and neurology.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. 6-Chlorothieno[3,2-c]pyridine has emerged as a promising candidate due to its unique structural features. Studies have demonstrated its ability to inhibit certain kinases and other enzymes involved in cancer cell proliferation. The chlorine substituent enhances the compound's binding affinity to these targets, making it an attractive lead for further development.
One of the most compelling aspects of 6-Chlorothieno[3,2-c]pyridine is its potential in addressing drug-resistant cancers. Recent research has shown that this compound can interact with mutations present in cancer cells, offering a new therapeutic strategy for patients who have not responded to traditional treatments. The compound's ability to selectively target cancer cells while minimizing side effects on healthy tissues makes it a valuable addition to the oncology drug pipeline.
The synthesis of 6-Chlorothieno[3,2-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. These synthetic routes often involve cyclization reactions, chlorination processes, and functional group transformations.
The pharmacological profile of 6-Chlorothieno[3,2-c]pyridine has been extensively studied in preclinical models. Initial studies have revealed its potent activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Additionally, the compound has shown promise in reducing inflammation and modulating immune responses, which could be beneficial in treating autoimmune diseases.
In the realm of medicinal chemistry, the exploration of novel scaffolds like thienopyridines has opened up new avenues for drug development. The versatility of 6-Chlorothieno[3,2-c]pyridine as a chemical entity allows for modifications at multiple positions on the ring system. This flexibility enables medicinal chemists to design derivatives with enhanced potency and selectivity.
The role of computational chemistry in optimizing the properties of 6-Chlorothieno[3,2-c]pyridine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding the mechanisms of action of this compound. These computational approaches help in rationalizing experimental results and guiding the design of more effective derivatives.
Evaluation of the pharmacokinetic properties of 6-Chlorothieno[3,2-c]pyridine is crucial for its translation from preclinical to clinical use. Studies have focused on assessing its absorption, distribution, metabolism, and excretion (ADME) profiles. These evaluations are essential for determining appropriate dosing regimens and minimizing potential side effects.
The safety profile of 6-Chlorothieno[3,2-c]pyridine is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have provided insights into its potential risks and benefits. These studies are essential for ensuring that the compound is safe for human use before it enters clinical trials.
The future prospects for 6-Chlorothieno[3,2-c]pyridine are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations are underway to explore its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.
In conclusion, 6-Chlorothieno[3,2-c]pyridine (CAS No. 1781989-24-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of biological activities. Its exploration in oncology and neurology holds great promise for developing novel therapeutic strategies against various diseases.
1781989-24-9 (6-Chlorothieno[3,2-c]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)